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Compound of Interest

Compound Name: Methoxyflurane

Cat. No.: B143068

A comprehensive review of placebo-controlled studies confirms that inhaled methoxyflurane
provides rapid and effective pain relief for acute trauma.

Researchers and drug development professionals will find compelling evidence in the robust
data from randomized controlled trials (RCTs) supporting the analgesic efficacy of
methoxyflurane when compared to a placebo. The primary body of evidence comes from the
large-scale, multicentre, double-blind, placebo-controlled "STOP!" trial, which has been pivotal
in demonstrating the clinical benefits of methoxyflurane in an emergency setting.

Quantitative Analysis of Efficacy

The analgesic efficacy of methoxyflurane has been quantified across several key parameters,
consistently showing a statistically significant improvement over placebo. The following tables
summarize the key findings from the pivotal STOP! clinical trial.

Table 1: Change in Pain Intensity (VAS Score) from Baseline[1][2][3][4]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b143068?utm_src=pdf-interest
https://www.benchchem.com/product/b143068?utm_src=pdf-body
https://www.benchchem.com/product/b143068?utm_src=pdf-body
https://www.benchchem.com/product/b143068?utm_src=pdf-body
https://www.benchchem.com/product/b143068?utm_src=pdf-body
https://emj.bmj.com/content/31/8/613
https://pubmed.ncbi.nlm.nih.gov/24743584/
https://www.researchgate.net/publication/261757100_STOP_A_randomised_double-blind_placebo-controlled_study_of_the_efficacy_and_safety_of_methoxyflurane_for_the_treatment_of_acute_pain
https://pmc.ncbi.nlm.nih.gov/articles/PMC5083764/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Methoxyfluran .
Placebo Group Estimated
e Group (Mean

Timepoint . (Mean Change  Treatment p-value

Change in .

in mm) Effect (mm)

mm)
5 min -23.1 -11.3 -11.8 <0.0001
10 min -28.9 -14.8 -14.1 <0.0001
15 min -34.0 -15.5 -18.5 <0.0001
20 min -35.0 -19.0 -16.0 <0.0001

Visual Analogue Scale (VAS) scores range from 0 (no pain) to 100 (worst pain imaginable).

Table 2: Time to First Pain Relief and Use of Rescue Medication[1][4][5][6][7]

Methoxyflurane

Parameter Placebo Group p-value
Group

Median Time to First . )

) ) 4 minutes 20 minutes <0.0001
Pain Relief
Patients Requesting ] ]
o 1.3% (2 patients) 16.8% (25 patients) 0.0002

Rescue Medication

Pain Relief within 1-10 ) )
84.6% of patients 51.0% of patients <0.0001

Inhalations

Experimental Protocol: The STOP! Trial

The "STOP!" study was a landmark randomized, double-blind, multicentre, placebo-controlled
trial designed to assess the efficacy and safety of methoxyflurane for acute pain in an

emergency department setting.[1][2][3]

o Patient Population: The study enrolled 300 patients, including adolescents (12-17 years) and
adults, presenting with acute pain from minor trauma.[1][2][3]
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» Randomization and Blinding: Patients were randomized in a 1:1 ratio to receive either
methoxyflurane or a placebo.[1][2] The study was double-blinded, meaning neither the
patients, the treating clinicians, nor the research nurses knew which treatment was being
administered.[1] To maintain blinding, the placebo consisted of normal saline with a drop of
methoxyflurane to mimic its characteristic odor.[8]

« Intervention: The investigational group self-administered methoxyflurane via a Penthrox®
inhaler, a portable device containing a 3 mL dose of the drug.[1][2]

e Control: The control group received a placebo (5 mL of normal saline) administered via an
identical Penthrox® inhaler.[1][2]

e Outcome Measures: The primary endpoint was the change in pain intensity from baseline,
measured using the Visual Analogue Scale (VAS) at 5, 10, 15, and 20 minutes after the start
of inhalation.[1][2] Secondary outcome measures included the time to first pain relief and the
need for rescue medication.[4][6]

Mechanism of Action

While the precise signaling pathway for the analgesic effects of methoxyflurane is not fully
elucidated, it is understood to be a volatile anesthetic that, at sub-anesthetic doses, provides
significant pain relief.[9] It is believed to induce muscle relaxation and reduce pain sensitivity by
altering tissue excitability. This is achieved by decreasing the extent of gap junction-mediated
cell-to-cell coupling and modifying the activity of ion channels that are fundamental to the
generation of action potentials.[10]
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Experimental Workflow of the STOP! Trial
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Caption: Experimental workflow of the STOP! trial.
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Logical Relationship of Study Findings
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Caption: Efficacy comparison of methoxyflurane and placebo.

Safety and Tolerability

Methoxyflurane was generally well-tolerated in the clinical trials.[1][2] The majority of adverse
reactions reported were mild, transient, and consistent with the known pharmacological effects
of the drug, such as dizziness and headache.[1][11] There were no clinically significant effects
on cardiovascular or respiratory parameters observed.[11]

In conclusion, the existing body of evidence from well-designed, placebo-controlled clinical
trials strongly supports the analgesic efficacy of methoxyflurane for the treatment of acute
pain. Its rapid onset of action and favorable safety profile make it a valuable option in the
clinical management of acute pain, particularly in emergency and pre-hospital settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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